3-(4-chlorophenyl)-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-chlorophenyl)-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C24H18ClN3O and its molecular weight is 399.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Organic Chemistry Applications
Quinoline derivatives, including those similar to "3-(4-chlorophenyl)-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline," are crucial in organic chemistry for synthesizing pharmaceutically active compounds. For instance, Bänziger et al. (2000) discuss the efficient large-scale synthesis of octahydrobenzo[g]quinolines, highlighting the potential for creating complex molecules suitable for pharmaceutical applications (Bänziger et al., 2000). Similarly, studies on the synthesis of new chalcone compounds derived from phenyl quinoxaline suggest a method for producing molecules with expected biological activity, pointing to the synthetic versatility of quinoline derivatives (Ahmed & Ridha, 1970).
Antimicrobial Activities
Research into the antimicrobial activities of quinoline derivatives indicates their potential as antibacterial and antifungal agents. For example, El-Gamal et al. (2016) synthesized a series of 3-substituted 6-methoxy-1H-pyrazolo[3,4-b]quinoline derivatives and evaluated their in vitro antimicrobial activity, revealing moderate activities against a range of organisms (El-Gamal et al., 2016). This suggests the potential of "this compound" in developing new antimicrobial agents.
Photovoltaic and Corrosion Inhibition Applications
Quinoline derivatives also show promise in materials science, particularly in photovoltaics and corrosion inhibition. Zeyada et al. (2016) discuss the photovoltaic properties of quinoline derivatives and their application in organic–inorganic photodiode fabrication, indicating their potential in improving energy conversion efficiency (Zeyada, El-Nahass, & El-Shabaan, 2016). Additionally, Olasunkanmi and Ebenso (2019) explore the use of quinoxaline-based propanones as corrosion inhibitors, demonstrating their effectiveness in protecting mild steel in acidic conditions, which could imply similar applications for "this compound" derivatives (Olasunkanmi & Ebenso, 2019).
Safety and Hazards
Properties
IUPAC Name |
3-(4-chlorophenyl)-5-[(3-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18ClN3O/c1-29-19-6-4-5-16(13-19)14-28-15-21-23(17-9-11-18(25)12-10-17)26-27-24(21)20-7-2-3-8-22(20)28/h2-13,15H,14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSJQFWXAXLDSJZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2C=C3C(=NN=C3C4=CC=CC=C42)C5=CC=C(C=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18ClN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.